5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride

• Molecular Formula: C6H11Cl2N3O
• Molecular Weight: 212.07 g/mol
• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-amine;dihydrochloride
• InChI: InChI=1S/C6H9N3O.2ClH/c7-5-3-9-6(10-4-5)1-2-8-9;;/h1-2,5H,3-4,7H2;2*1H
• InChI Key: DAVAFMQMNMOVAF-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC=NN21)N.Cl.Cl

Description

5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride is a heterocyclic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound is characterized by a fused ring system that includes both pyrazole and oxazine moieties, making it a versatile building block in organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a pyrazole derivative with an oxazine precursor in the presence of a suitable catalyst. The reaction conditions often include:

Temperature: Moderate to high temperatures (e.g., 80-150°C)

Solvent: Polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Catalyst: Acidic or basic catalysts depending on the specific reaction pathway

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters (temperature, pressure, and concentration) are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Halogenating agents (e.g., N-bromosuccinimide), alkylating agents (e.g., methyl iodide)

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxo derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a lead compound in drug discovery and development.

Industry: Utilized in the development of novel materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting or modulating the activity of enzymes involved in key biological processes.

Interacting with Receptors: Binding to cellular receptors and influencing signal transduction pathways.

Modulating Gene Expression: Affecting the expression of genes related to cell growth, differentiation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-3-amine hydrochloride
• 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol
• 2-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}acetic acid

Uniqueness

5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-aminedihydrochloride stands out due to its unique combination of pyrazole and oxazine rings, which confer distinct chemical and biological properties